Cas no 68360-82-7 (1-Naphthaleneaceticacid, 1-methylethyl ester)

68360-82-7 structure
Product name:1-Naphthaleneaceticacid, 1-methylethyl ester
1-Naphthaleneaceticacid, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthaleneaceticacid, 1-methylethyl ester
- propan-2-yl 2-naphthalen-1-ylacetate
- NSC-44527
- AKOS004117481
- Isopropyl 2-(naphthalen-1-yl)acetate
- NSC44527
- 68360-82-7
- propan-2-yl 2-(naphthalen-1-yl)acetate
- DTXSID60286262
- propan-2-yl naphthalen-1-ylacetate
- SCHEMBL8003390
-
- Inchi: InChI=1S/C15H16O2/c1-11(2)17-15(16)10-13-8-5-7-12-6-3-4-9-14(12)13/h3-9,11H,10H2,1-2H3
- InChI Key: BVAJURPPKDPTBQ-UHFFFAOYSA-N
- SMILES: CC(C)OC(=O)CC1=CC=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 228.11508
- Monoisotopic Mass: 228.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.088
- Boiling Point: 340.8°Cat760mmHg
- Flash Point: 140.5°C
- Refractive Index: 1.574
- PSA: 26.3
1-Naphthaleneaceticacid, 1-methylethyl ester Related Literature
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Shixin Wu,Jiamin Zeng,Hong Xie,Sum Huan Ng Anal. Methods, 2016,8, 7025-7029
68360-82-7 (1-Naphthaleneaceticacid, 1-methylethyl ester) Related Products
- 4861-85-2(isopropyl phenylacetate)
- 2876-70-2(Ethyl 2-Naphthylacetate)
- 5415-58-7(1-Naphthaleneacetic anhydride)
- 2122-70-5(1-Naphthaleneacetic Acid Ethyl Ester)
- 34084-50-9(2H-1,4-Benzodiazepin-2-one,7-amino-5-(2-fluorophenyl)-1,3-dihydro-1-methyl-)
- 1545665-02-8((2,2-difluoroethyl)(3,4-dihydro-2H-pyran-2-ylmethyl)amine)
- 1697053-88-5(3-Amino-2-(cyclopentylmethyl)-2-methylpropan-1-ol)
- 1334145-90-2(2,4-Diamino-5,5,5-trifluoropentanoic acid)
- 1805742-53-3(3-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-1-one)
- 936130-28-8(methyl 5-amino-2-methylpyridine-3-carboxylate)
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